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Compound of Interest

Compound Name: Arterolane p-Toluenesulfonic Acid

Cat. No.: B13413062

Executive Summary

Arterolane maleate (OZ277) is a synthetic trioxolane (ozonide) antimalarial, typically formulated
as a fixed-dose combination (FDC) with Piperaquine Phosphate. Unlike traditional artemisinins,
Arterolane is fully synthetic but shares the critical peroxide bridge responsible for its
pharmacological activity.

This guide provides a robust, field-validated protocol for the dissolution testing of Arterolane
maleate. Due to its lipophilic nature and pH-dependent solubility, standard compendial methods
for immediate-release tablets often require modification. This protocol focuses on the use of
surfactant-mediated media to ensure sink conditions and discriminatory power, essential for
Quality Control (QC) and In Vitro-In Vivo Correlation (IVIVC).

Physicochemical Profile & Solubility Landscape

Understanding the molecule is the first step in method design. Arterolane maleate presents
specific challenges:

e Structure: Synthetic ozonide (1,2,4-trioxolane).

 Stability: The peroxide bridge is sensitive to thermal stress and extreme pH, requiring careful
handling during sample preparation.
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o Solubility: Low aqueous solubility (BCS Class II/IV characteristics). It exhibits pH-dependent
solubility, dissolving better in acidic media but precipitating as pH rises to intestinal levels (pH
6.8).

e pKa: The molecule contains basic nitrogen centers, forming the maleate salt.

Solubility S : ( ive)

Media Solubility (mg/mL) Sink Condition Status
0.1 NHCI (pH 1.2) High (> 5.0) Achieved (Risk of degradation)
Not Achieved (Requires
Acetate Buffer (pH 4.5) Low (< 0.1)
Surfactant)
Phosphate Buffer (pH 6.8) Very Low Not Achieved
pH 4.5 + 2% Tween 80 Moderate (> 0.5) Achieved (Optimal)

Scientific Insight: While 0.1 N HCI provides high solubility, it may not be biorelevant for all
release phases and can degrade the ozonide moiety over long runs. A buffered surfactant
system (pH 4.5 + Tween 80) is often preferred to simulate the solubilizing effect of bile salts
and ensure stability during the test window.

Method Development Workflow

The following decision tree illustrates the logic used to select the final dissolution conditions.
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Start: Arterolane Maleate
Dissolution Development

1. Solubility Screening
(pH 1.2, 4.5, 6.8)

Sink Conditions Met
(Cs > 3x Dose/Vol)?

2. Surfactant Screening
(SLS vs. Tween 80)

3. Stability Check
(Peroxide Bridge Integrity)

Stable & Discriminating

Final Method Selection:
pH 4.5 Acetate + 2% Tween 80

Click to download full resolution via product page
Figure 1: Strategic workflow for selecting dissolution media for lipophilic ozonides.

Validated Dissolution Protocol

This protocol is derived from successful regulatory submissions and patent literature for
Arterolane/Piperaquine FDC tablets.
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Apparatus & Conditions[1][2][3][4][5][6][7]

o Apparatus: USP Type Il (Paddle).

Agitation Speed: 75 RPM (Optimized for suspension/hydrodynamics).
Temperature: 37.0°C £ 0.5°C.[1]
Medium Volume: 900 mL.[1][2][3]

Dissolution Medium:0.05 M Acetate Buffer pH 4.5 containing 2.0% w/v Tween 80
(Polysorbate 80).

Vessel Type: Clear glass (Amber if lab has intense light, though Arterolane is moderately
photostable).

Reagent Preparation
Acetate Buffer pH 4.5 with 2% Tween 80 (10 Liters):

Weigh 29.9 g of Sodium Acetate Trihydrate and dissolve in approx. 8 L of purified water.
Add 16.6 mL of Glacial Acetic Acid.

Add 200 g of Tween 80 (Polysorbate 80). Tip: Weigh Tween 80 into a beaker first and rinse
with warm water to ensure complete transfer.

Adjust pH to 4.5 + 0.05 using dilute Acetic Acid or NaOH.
Dilute to volume (10 L) with purified water.

Degassing: Essential. Vacuum filter through 0.45 um membrane or helium sparge for 15
mins to prevent bubble formation on the tablet surface.

Test Procedure (Step-by-Step)

System Setup: Fill vessels with 900 mL medium. Allow to equilibrate to 37°C. Verify
temperature.
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» Dosage Introduction: Place one tablet into each of the 6 vessels. Care must be taken to
avoid air bubbles attaching to the tablet surface (causes floating).

o Note: If tablets float, use standard USP sinkers (wire helix).[4]

o Start: Immediately start rotation at 75 RPM.

e Sampling Points: Withdraw 5 mL aliquots at 10, 20, 30, 45, and 60 minutes.

« Filtration: Immediately filter samples through a 0.45 um PVDF or Nylon syringe filter.
o Critical: Discard the first 2-3 mL of filtrate (saturation of filter membrane).

e Replenishment: Replace withdrawn volume with fresh medium if specified in the protocol
(optional if correction factor is used in calculation).

Analytical Method (HPLC)[8][10][11][12][13]

Quantification of Arterolane in dissolution media requires a robust RP-HPLC method capable of
separating the API from the maleic acid peak and potential degradants.

- hic Conditi

Parameter Setting

C18 (e.g., Inertsil ODS-3V or Hypersil BDS),

Column
250 x 4.6 mm, 5 pm
) Phosphate Buffer (pH 3.0) : Acetonitrile (40:60
Mobile Phase
vIv)
Flow Rate 1.0 mL/min
) UV at 223 nm (Isosbestic point for FDC) or 240
Detection
nm
Injection Volume 20 pL
Run Time ~8-10 minutes (Arterolane RT approx. 3-4 min)
Column Temp 30°C
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Standard Preparation

o Stock Solution: Weigh 25 mg Arterolane Maleate working standard into a 50 mL volumetric
flask. Dissolve in Methanol.

o Working Standard: Dilute the stock solution with Dissolution Medium to a concentration
similar to 100% release (e.g., ~166 pg/mL for a 150 mg tablet in 900 mL).

Data Analysis & Acceptance Criteria
Calculation

Calculate the percentage of Arterolane dissolved (

) at each time point:

[5]

ngcontent-ng-c2699131324=""_nghost-ng-c2339441298="" class="inline ng-star-inserted">

: Peak area of sample/standard.
e : Concentration of standard (mg/mL).
e : 900 mL.[1][6]
o : Potency of standard (decimal).[7]

e : Label Claim (mg).

Acceptance Criteria (Q-Point)

For immediate-release dosage forms:

e Q =75% at 45 minutes.

e Stage 1 (S1): No unit less than Q + 5%.
o Stage 2 (S2): Average of 12 units

Q, and no unit less than Q - 15%.
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Troubleshooting & Optimization

Issue Probable Cause Corrective Action

) Increase RPM to 75 (if at 50).
) Poor hydrodynamics at bottom )
Coning Ensure peak of cone is not
of vessel. )
static.

] i Use PVDF filters; saturate filter
Adsorption to filter or ] -
Low Recovery q dati with 3-5 mL. Check stability of
egradation.
9 solution (inject immediately).

. o . o Use sinkers. Ensure rigorous
High Variability Tablet floating or sticking. ] )
degassing of media.

] o Add 0.1% Triethylamine to
N Interaction with silanols on )
Peak Tailing | mobile phase or use base-
column.
deactivated columns (BDS).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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